Cas no 1515197-22-4 (5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine)

5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine is a pyridine derivative featuring a chloro substituent at the 5-position and a 2,4-difluorophenoxy group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, enabling potential applications as a building block for bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the amine functionality offers a reactive site for further derivatization. Its well-defined synthetic pathway ensures consistent purity, making it suitable for exploratory studies in medicinal chemistry and crop protection. The compound’s stability under standard storage conditions further supports its utility in laboratory settings.

5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine structure

1515197-22-4 structure

Product Name:5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine

CAS No:1515197-22-4

MF:C₁₁H₇ClF₂N₂O

MW:256.635888338089

MDL:MFCD25645090

CID:4783325

Update Time:2025-06-08

5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine
- MDL： MFCD25645090
- Inchi： 1S/C11H7ClF2N2O/c12-6-3-9(15)11(16-5-6)17-10-2-1-7(13)4-8(10)14/h1-5H,15H2
- InChI Key： OWMBCLMPGCHQHT-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)N)OC1C=CC(=CC=1F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 260
XLogP3: 2.9
Topological Polar Surface Area: 48.1

5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	191231-2.500g	5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine, 95%	1515197-22-4	95%	2.500g	$1650.00	2023-09-07

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Additional information on 5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine

Comprehensive Overview of 5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine (CAS No. 1515197-22-4)

The compound 5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine (CAS No. 1515197-22-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a chloro-substituted pyridine core and a difluorophenoxy side chain, make it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in drug discovery targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine has surged, driven by advancements in precision medicine and sustainable agriculture. A common query among scientists is how this compound compares to other fluorinated pyridines in terms of stability and reactivity. Studies suggest its electron-withdrawing groups enhance metabolic stability, a critical factor for drug candidates. Additionally, its selective binding affinity has sparked interest in cancer research, aligning with the growing focus on targeted therapies.

The synthesis of CAS No. 1515197-22-4 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and catalytic amination. Optimizing these processes is a hot topic in green chemistry forums, where researchers explore solvent-free or biocatalytic routes to reduce environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a frequent search term among quality control professionals.

Beyond pharmaceuticals, 5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine has applications in material science, particularly in designing fluorescent probes for sensor technologies. Its photophysical properties are under investigation for bioimaging applications, a trending area in nanotechnology. Startups focusing on AI-driven molecular design often reference such compounds to train algorithms for predicting structure-activity relationships.

Regulatory compliance is another key concern. While 1515197-22-4 isn’t classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). Users frequently search for storage conditions (e.g., inert atmosphere, low temperature) to ensure longevity. The compound’s logP value and water solubility data are also widely referenced for ADMET predictions.

In summary, 5-Chloro-2-(2,4-difluorophenoxy)pyridin-3-amine exemplifies the intersection of medicinal chemistry and industrial innovation. Its versatility addresses pressing challenges like drug resistance and environmental sustainability, making it a focal point for both academic and commercial R&D. Future studies may explore its derivatives for neuroprotective or antiviral properties, further expanding its utility.